Cas no 31318-54-4 (Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester)

• Product Name: Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
• CAS No: 31318-54-4
• MF: C₂₀H₁₆O₄S
• MW: 352.403644561768
• CID: 306963
• PubChem ID: 342694
• Update Time: 2025-04-19

Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Acenaphtho[1,2-c]thiophene-7,9-dicarboxylicacid, 7,9-diethyl ester
• diethyl acenaphthyleno[1,2-c]thiophene-7,9-dicarboxylate
• AC1L7WRE
• AG-F-04140
• CTK4G6834
• Diethyl acenaphtho(1,2-c)thiophene-7,9-dicarboxylate
• Diethyl acenaphtho[1,2-c]thiophene-7,9-dicarboxylate
• NSC380276
• NSC-380276
• 31318-54-4
• DTXSID80185248
• B47P0I7R0R
• UNII-B47P0I7R0R
• NSC 380276

• Inchi： 1S/C20H16O4S/c1-3-23-19(21)17-15-12-9-5-7-11-8-6-10-13(14(11)12)16(15)18(25-17)20(22)24-4-2/h5-10H,3-4H2,1-2H3
• InChI Key： ZCUIMEOLJZSNRT-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C2C3=CC=CC4=CC=CC(C2=C1C(=O)OCC)=C34

Computed Properties

• Exact Mass: 352.07698
• Monoisotopic Mass: 352.07693
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 5.3

Experimental Properties

• Density: 1.354
• Boiling Point: 531.5°C at 760 mmHg
• Flash Point: 275.3°C
• Refractive Index: 1.727
• PSA: 52.6